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Compound of Interest

Compound Name: 2-Aminothiophenol

Cat. No.: B7723504

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling protocols for the use
of 2-Aminothiophenol in a laboratory setting. Focused on ensuring the well-being of research
personnel and the integrity of experimental outcomes, this document outlines the critical
hazards, necessary precautions, and detailed procedures for the safe management of this
versatile chemical intermediate.

Section 1: Understanding the Hazard Profile

2-Aminothiophenol (also known as 2-Mercaptoaniline) is a combustible, corrosive liquid and
solid that presents a significant health hazard.[1][2] It is harmful if swallowed and causes
severe skin burns and eye damage.[3][4] Inhalation may lead to severe respiratory tract
irritation with the potential for burns.[1][5] A key systemic risk is the potential to cause
methemoglobinemia, a condition where the oxygen-carrying capacity of the blood is reduced.
[1][5][6] Furthermore, this compound is very toxic to aquatic life with long-lasting effects.[3] Due
to its air-sensitive nature, it must be handled and stored under an inert atmosphere to prevent
degradation and the formation of hazardous products.[1]

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for 2-Aminothiophenol, providing a
quick reference for its physical properties, toxicity, and flammability.
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Table 1: Physical and Chemical Properties

Property Value Reference(s)
CAS Number 137-07-5 [2]
Molecular Formula CeH7NS [3]
Molecular Weight 125.19 g/mol [31[7]
Appearance (-:Ieér yellow to amber solid or (1]
liquid
Melting Point 16-26 °C (60.8-78.8 °F) [7119]
Boiling Point 70-72 °C @ 0.2 mmHg; 234 °C (710101
@ 760 mmHg
Density 1.17 g/mL at 25 °C [7][10]
Flash Point 79 °C (174.2 °F) [1107]
Water Solubility Insoluble [10]
Refractive Index n20/D 1.642 [7]
Table 2: Toxicity Data
Parameter Value Reference(s)

Acute Oral Toxicity

Category 4: Harmful if

swallowed

[2](3]

LD50/LC50

Not available

[1]

Table 3: Fire and Explosion Data
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Parameter Value Reference(s)
Flammability Combustible liquid and vapor [1112]
] o Lower: Not available, Upper:
Explosion Limits ) [1]
Not available
Autoignition Temperature Not applicable [1]

) ] Health: 3; Flammability: 2;
NFPA Rating (estimated) - [1]
Instability: O

Section 2: Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is paramount to mitigate the risks
associated with 2-Aminothiophenol.

Engineering Controls and Personal Protective
Equipment (PPE)

o Ventilation: All work with 2-Aminothiophenol must be conducted in a well-ventilated area,
preferably within a chemical fume hood.[1][11] Facilities should be equipped with an
eyewash station and a safety shower in close proximity to the workstation.[1][11]

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1][3] A face shield (minimum 8-inch) is also recommended.[3]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and clothing to prevent skin
exposure.[1][3] A complete suit protecting against chemicals is advised.[3] Contaminated
clothing and shoes should be removed immediately and washed before reuse; contaminated
shoes should be destroyed.[1]

» Respiratory Protection: If workplace conditions warrant respirator use, a respiratory
protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or
European Standard EN 149 must be followed.[1] A type ABEK (EN14387) respirator filter is
recommended.[7]
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Handling Procedures

e Do not breathe dust, vapor, mist, or gas.[1]

e Avoid contact with eyes, skin, and clothing.[1]

e Handle under an inert atmosphere (e.g., nitrogen or argon).[1]

o Keep away from heat, sparks, and open flames.[1]

o Take measures to prevent the buildup of electrostatic charge.[3]

» Empty containers retain product residue and can be dangerous. Do not pressurize, cut, weld,
braze, solder, drill, grind, or expose empty containers to heat, sparks, or open flames.[1]

Storage Requirements

» Store in a cool, dry, well-ventilated area away from incompatible substances.[1]
o Keep containers tightly closed when not in use.[1]

e Store in a corrosives area.[1]

o Store under an inert atmosphere.[1]

e Incompatible materials include acids, strong oxidizing agents, acid anhydrides, acid
chlorides, and chloroformates.[2]

Section 3: Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving 2-
Aminothiophenol.

First-Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 30 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid immediately. Do not allow
the victim to rub or keep their eyes closed.[1]
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» Skin Contact: Get medical aid immediately. Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated clothing and shoes.[1]

 Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person. Do NOT induce vomiting. Get medical aid
immediately.[1][3]

 Inhalation: Get medical aid immediately. Remove from exposure and move to fresh air
immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen.
Do NOT use mouth-to-mouth resuscitation.[1]

e Notes to Physician: For methemoglobinemia, administer oxygen alone or with Methylene
Blue depending on the methemoglobin concentration in the blood.[1]

Spill and Leak Response

o Personal Precautions: Use proper personal protective equipment as indicated in Section 2.1.
Evacuate personnel to safe areas.[2][3]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[3]

e Containment and Cleanup: Absorb the spill with inert material (e.g., vermiculite, sand, or
earth), then place it in a suitable, closed container for disposal.[1][3] Use a spark-proof tool
and provide ventilation.[1]

Section 4: Disposal Considerations

Waste material must be disposed of in accordance with local, regional, and national hazardous
waste regulations.[12][13] This combustible material may be burned in a chemical incinerator
equipped with an afterburner and scrubber.[3] Offer surplus and non-recyclable solutions to a
licensed disposal company.[3]

Section 5: Experimental Protocols

2-Aminothiophenol is a key precursor in the synthesis of various heterocyclic compounds,
particularly benzothiazoles and Schiff bases, which are of significant interest in drug
development.
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Synthesis of 2-Substituted Benzothiazoles via
Condensation with Aldehydes

This protocol describes a general method for the synthesis of 2-arylbenzothiazoles.[2]
e Materials:

o 2-Aminothiophenol

o

Aromatic aldehyde

Ethanol

o

[¢]

Hydrogen peroxide (H202)

o

Hydrochloric acid (HCI)

e Procedure:

(¢]

In a round-bottom flask, dissolve 2-aminothiophenol (1 mmol) and the aromatic aldehyde
(2 mmol) in ethanol.

o To this solution, add H202 (6 mmol) and HCI (3 mmol) at room temperature. The optimal
ratio of 2-aminothiophenol:aldehyde:H202:HCl is 1:1:6:3.[2]

o Stir the reaction mixture at room temperature for the appropriate time (typically 45-60
minutes).[3]

o Monitor the reaction progress by thin-layer chromatography (TLC).

o Upon completion, the product can be isolated and purified using standard laboratory
techniques such as filtration, extraction, and column chromatography.

Preparation of Schiff Bases from 2-Aminothiophenol

This protocol outlines the synthesis of a Schiff base from 2-aminothiophenol and an aldehyde.

[8]
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o Materials:

o 2-Aminothiophenol

o Terephthalaldehyde

o Methanol

e Procedure:

(¢]

Add a methanolic solution of terephthalaldehyde (0.01 mol, 20 mL) to a methanolic
solution of 2-aminothiophenol (0.02 mol, 20 mL).

o Stir the mixture for approximately 9 hours in a closed flask, maintaining the temperature at
around 60°C.

o The resulting precipitate is the Schiff base product.

o Filter the precipitate and recrystallize from a suitable solvent (e.g., hot benzene) to obtain
the purified compound.

Section 6: Visualized Workflows and Relationships

The following diagrams, generated using Graphviz, illustrate key logical workflows for the safe
handling and emergency response related to 2-Aminothiophenol.

Preparation Handling Storage & Waste

Don Appropriate PPE Dispense 2-Aminothiophenol . Store in a Cool, Dry,
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Caption: General Laboratory Workflow for 2-Aminothiophenol.

Caption: Decision Tree for Emergency Procedures.
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Caption: Chemical Incompatibility Chart for 2-Aminothiophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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